Cas no 37456-29-4 (1-(3,5-di-tert-butyl-2-hydroxyphenyl)ethan-1-one)

• Product Name: 1-(3,5-di-tert-butyl-2-hydroxyphenyl)ethan-1-one
• CAS No: 37456-29-4
• MF: C₁₆H₂₄O₂
• MW: 248.360565185547
• CID: 296821
• PubChem ID: 2775201
• Update Time: 2025-04-19

1-(3,5-di-tert-butyl-2-hydroxyphenyl)ethan-1-one Chemical and Physical Properties

Names and Identifiers

• Ethanone,1-[3,5-bis(1,1-dimethylethyl)-2-hydroxyphenyl]-
• 1-(3,5-DI-TERT-BUTYL-2-HYDROXYPHENYL)ETHANONE
• 1-(3,5-ditert-butyl-2-hydroxyphenyl)ethanone
• 1-[3,5-di(tert-butyl)-2-hydroxyphenyl]ethan-1-one
• 1-[3,5-di(tert-butyl)-2-hydroxyphenyl]ethanone
• 2,4-di-tert-butyl-6-ethanoylphenol
• 2-acetyl-3,5-di-tert-butylphenol
• 2-acetyl-4,6-di-tert-butyl phenol
• 3,5-di-t-butyl-2-hydroxyacetophenone
• 3',5'-di-tert-butyl-2'-hydroxyacetophenone
• 1-(3,5-di-tert-butyl-2-hydroxyphenyl)ethan-1-one

• Inchi： 1S/C16H24O2/c1-10(17)12-8-11(15(2,3)4)9-13(14(12)18)16(5,6)7/h8-9,18H,1-7H3
• InChI Key： RUAPZRDWBZOYFZ-UHFFFAOYSA-N
• SMILES： OC1=C(C(C)=O)C=C(C=C1C(C)(C)C)C(C)(C)C

Computed Properties

• Exact Mass: 248.17800
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 3

Experimental Properties

• PSA: 37.30000
• LogP: 4.18980

1-(3,5-di-tert-butyl-2-hydroxyphenyl)ethan-1-one Security Information

• Hazard Statement： Irritant
• Hazardous Material Identification：

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones